Cas no 2228595-94-4 (3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine)

3-(3-tert-Butyl-1H-pyrazol-4-yl)oxypiperidine is a specialized heterocyclic compound featuring a pyrazole core linked to a piperidine moiety via an ether bridge. Its structural design combines the steric hindrance of a tert-butyl group with the conformational flexibility of the piperidine ring, making it a valuable intermediate in medicinal chemistry and drug discovery. The compound's unique scaffold is particularly useful for modulating pharmacokinetic properties and enhancing binding affinity in target interactions. Its stability and synthetic versatility allow for further functionalization, enabling applications in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. This compound is well-suited for research in neuropharmacology and oncology due to its potential to influence key biological pathways.
3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine structure
2228595-94-4 structure
Product Name:3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine
CAS No:2228595-94-4
MF:C12H21N3O
MW:223.31464266777
CID:6572423
PubChem ID:165947836
Update Time:2025-06-15

3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine
    • 2228595-94-4
    • 3-[(3-tert-butyl-1H-pyrazol-4-yl)oxy]piperidine
    • EN300-1795350
    • Inchi: 1S/C12H21N3O/c1-12(2,3)11-10(8-14-15-11)16-9-5-4-6-13-7-9/h8-9,13H,4-7H2,1-3H3,(H,14,15)
    • InChI Key: QJPOKLOAHUTPAJ-UHFFFAOYSA-N
    • SMILES: O(C1C=NNC=1C(C)(C)C)C1CNCCC1

Computed Properties

  • Exact Mass: 223.168462302g/mol
  • Monoisotopic Mass: 223.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 49.9Ų

3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine Pricemore >>

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Additional information on 3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine

Exploring the Potential of 3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine (CAS No. 2228595-94-4) in Modern Research

The compound 3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine (CAS No. 2228595-94-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. With the increasing demand for novel bioactive molecules, this piperidine derivative stands out as a promising candidate for drug discovery and development. Its molecular framework, featuring a tert-butyl pyrazole moiety linked to a piperidine ring via an ether bond, offers versatile reactivity and binding capabilities, making it a valuable scaffold for designing new therapeutic agents.

One of the key reasons researchers are focusing on 3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine is its potential role in addressing current challenges in central nervous system (CNS) drug development. The piperidine core is a common motif in many CNS-active compounds, and the addition of the pyrazole group may enhance selectivity and bioavailability. Recent studies suggest that derivatives of this compound could interact with neurotransmitter receptors, opening doors for treating neurological disorders such as anxiety, depression, and neurodegenerative diseases—topics frequently searched by professionals in the field.

In the realm of agrochemical innovation, CAS No. 2228595-94-4 has also shown promise. The tert-butyl pyrazole segment is known for its herbicidal and fungicidal properties, which align with the growing need for sustainable crop protection solutions. As climate change and pesticide resistance become pressing concerns, this compound’s potential to serve as a building block for next-generation agrochemicals is a hot topic among researchers and industry stakeholders.

From a synthetic chemistry perspective, the preparation of 3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine involves innovative strategies to optimize yield and purity. Questions like "How to synthesize piperidine-pyrazole hybrids efficiently?" or "What are the best catalysts for ether bond formation in such structures?" are commonly explored in academic and industrial labs. The compound’s CAS registry number (2228595-94-4) is often used as a reference in patent literature, highlighting its commercial relevance.

Beyond its immediate applications, the compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) profile is a critical area of investigation. Researchers are leveraging computational tools and AI-driven drug design to predict how modifications to the pyrazole-piperidine backbone could improve pharmacokinetics. This aligns with the broader trend of integrating machine learning in chemical research, a topic frequently queried in scientific databases.

In conclusion, 3-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine (CAS No. 2228595-94-4) represents a multifaceted tool for advancing both pharmaceutical and agrochemical sciences. Its structural versatility, combined with the growing demand for targeted therapies and eco-friendly agrochemicals, positions it as a compound of enduring interest. As research progresses, this molecule may well become a cornerstone in the development of next-generation bioactive compounds.

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